Cas no 13833-25-5 ((1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane)

• Product Name: (1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane
• CAS No: 13833-25-5
• Molecular Formula: C₁₅H₂₄
• Molecular Weight: 204.35106
• CID: 1252387
• PubChem ID: 9859094

(1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane Properties

Names and Identifiers

• Cyclohexane, 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-, (1R,2R,4S)-
• (1R,2R,4S)-1-ethenyl-1-methyl-2,4-bis(prop-1-en-2-yl)cyclohexane
• (-)-.beta.-Elemene
• (1R,2R,4S)-1-Methyl-2,4-di(prop-1-en-2-yl)-1-vinylcyclohexane
• DTXSID40431930
• A-Elemene
• 2,4-Diisopropenyl-1-methyl-1-vinylcyclohexane, [1S-(1.alpha.,2.beta.,4.beta.)]-
• .beta.-Elemene enantiomer
• .beta.-Elemene
• Cyclohexane, 1-ethenyl-1-methyl-2,4-bis(1-methylethenyl)-, [1S-(1.alpha.,2.beta.,4.beta.)]-
• .beta.-Elemene, (-)-
• .beta.-Elemen
• ( inverted exclamation markA)-
• levo-.beta.-Elemene
• EN300-27115302
• NS00059116
• Cyclohexane, 2,4-diisopropenyl-1-methyl-1-vinyl-, (1S,2R,4R)- (-)-
• 13833-25-5
• 33880-83-0

• InChIKey： OPFTUNCRGUEPRZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H24/c1-7-15(6)9-8-13(11(2)3)10-14(15)12(4)5/h7,13-14H,1-2,4,8-10H2,3,5-6H3
• SMILES： CC(=C)C1CCC(C)(C=C)C(C1)C(C)=C

Computed Properties

• Exact Mass: 204.18792
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 204.187800766g/mol
• Heavy Atom Count: 15
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Elemane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Elemane sesquiterpenoids